Cas no 2171738-43-3 (2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanamide)

• Product Name: 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanamide
• CAS No: 2171738-43-3
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 6459681
• PubChem ID: 165519914
• Update Time: 2025-11-06

2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanamide
• EN300-1290358
• 2-(methylamino)-3-{[(3-methylfuran-2-yl)methyl]sulfanyl}propanamide
• 2171738-43-3

• Inchi： 1S/C10H16N2O2S/c1-7-3-4-14-9(7)6-15-5-8(12-2)10(11)13/h3-4,8,12H,5-6H2,1-2H3,(H2,11,13)
• InChI Key： BFZZZPJAKHSDLX-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CC(C(N)=O)NC

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.6Ų

Additional information on 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanamide

Latest Research on 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanamide (CAS: 2171738-43-3) in Chemical Biology and Pharmaceutical Sciences

The compound 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanamide (CAS: 2171738-43-3) has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and pharmacological properties, as reported in recent peer-reviewed literature and industry reports.

Recent studies have focused on the synthesis and optimization of 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanamide, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot reaction strategy, significantly reducing the number of steps required and enhancing the overall efficiency. The method employs 3-methylfuran-2-thiol as a key starting material, followed by sequential alkylation and amidation reactions to achieve the final product with a purity exceeding 98%.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanamide exhibits moderate inhibitory effects on specific enzyme targets involved in inflammatory pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 12.3 μM against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for the development of anti-inflammatory agents. However, further optimization is required to enhance its potency and selectivity.

Pharmacokinetic evaluations of 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanamide have also been conducted, revealing its moderate bioavailability and metabolic stability. A recent preclinical study highlighted its ability to cross the blood-brain barrier, opening up possibilities for central nervous system (CNS)-related applications. Nevertheless, challenges such as rapid hepatic clearance and low plasma half-life remain to be addressed in future research.

In conclusion, 2-(methylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propanamide (CAS: 2171738-43-3) represents a promising scaffold for further drug development, particularly in the areas of inflammation and CNS disorders. Continued efforts in structural optimization, mechanistic studies, and in vivo evaluations will be essential to unlock its full therapeutic potential. Researchers are encouraged to explore its derivatives and analogs to overcome current limitations and improve its pharmacological profile.